Cas no 1881369-25-0 (2-[(Hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid)
![2-[(Hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid structure](https://www.kuujia.com/scimg/cas/1881369-25-0x500.png)
2-[(Hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1881369-25-0
- 2-[(hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid
- EN300-1449011
- 2-[(Hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid
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- Inchi: 1S/C11H13N3O2/c1-3-5-9(4-2)14-11-12-6-8(7-13-11)10(15)16/h1,6-7,9H,4-5H2,2H3,(H,15,16)(H,12,13,14)
- InChI Key: AJWQQXPSGXYPKA-UHFFFAOYSA-N
- SMILES: OC(C1C=NC(=NC=1)NC(CC#C)CC)=O
Computed Properties
- Exact Mass: 219.100776666g/mol
- Monoisotopic Mass: 219.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 75.1Ų
2-[(Hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1449011-10000mg |
2-[(hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1881369-25-0 | 10000mg |
$3622.0 | 2023-09-29 | ||
Enamine | EN300-1449011-50mg |
2-[(hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1881369-25-0 | 50mg |
$707.0 | 2023-09-29 | ||
Enamine | EN300-1449011-100mg |
2-[(hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1881369-25-0 | 100mg |
$741.0 | 2023-09-29 | ||
Enamine | EN300-1449011-0.05g |
2-[(hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1881369-25-0 | 0.05g |
$1188.0 | 2023-06-06 | ||
Enamine | EN300-1449011-250mg |
2-[(hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1881369-25-0 | 250mg |
$774.0 | 2023-09-29 | ||
Enamine | EN300-1449011-2500mg |
2-[(hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1881369-25-0 | 2500mg |
$1650.0 | 2023-09-29 | ||
Enamine | EN300-1449011-500mg |
2-[(hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1881369-25-0 | 500mg |
$809.0 | 2023-09-29 | ||
Enamine | EN300-1449011-0.1g |
2-[(hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1881369-25-0 | 0.1g |
$1244.0 | 2023-06-06 | ||
Enamine | EN300-1449011-2.5g |
2-[(hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1881369-25-0 | 2.5g |
$2771.0 | 2023-06-06 | ||
Enamine | EN300-1449011-1000mg |
2-[(hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid |
1881369-25-0 | 1000mg |
$842.0 | 2023-09-29 |
2-[(Hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid Related Literature
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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Xianquan Zhuang Environ. Sci.: Water Res. Technol., 2021,7, 789-796
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E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
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Naresh D. Sanandiya RSC Adv., 2016,6, 92953-92961
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
Additional information on 2-[(Hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid
Introduction to CAS No. 1881369-25-0: 2-[(Hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic Acid
The compound with CAS No. 1881369-25-0, known as 2-[(Hex-5-yn-3-yl)amino]pyrimidine-5-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development.
Pyrimidine derivatives have long been recognized for their biological activities, and this compound is no exception. The presence of a pyrimidine ring in its structure contributes to its ability to interact with various biological targets, such as enzymes and receptors. The hexafluoropropionyl group, attached via an amino linkage, adds complexity to the molecule and enhances its pharmacokinetic properties.
Recent studies have highlighted the potential of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Its ability to modulate key pathways involved in neuronal protection and inflammation has been extensively investigated in preclinical models.
The synthesis of 2-[(Hexafluoropropionyl)amino]pyrimidine derivatives involves a series of multi-step reactions, including nucleophilic substitution, coupling reactions, and purification techniques. These methods ensure high purity and structural integrity of the final product, which is crucial for its intended applications.
In terms of safety and toxicity profiles, this compound has undergone rigorous testing in vitro and in vivo. Results indicate that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical trials.
Moreover, the compound's stability under various conditions has been evaluated, ensuring its suitability for formulation into different drug delivery systems. Its ability to withstand harsh environmental conditions without degradation is a key factor in its scalability for large-scale production.
Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and efficacy through structural modifications and formulation innovations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to the clinic.
In conclusion, CAS No. 1881369-25-, or 2-(Hexafluoropropionyl)aminopyrimidine derivative, represents a cutting-edge advancement in medicinal chemistry with vast potential in treating neurological disorders. Its unique chemical structure, combined with favorable pharmacological properties, positions it as a leading candidate in the quest for novel therapeutic agents.
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